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Compound of Interest

Compound Name: Silver--strontium (4/1)

Cat. No.: B15487850

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of intermetallic
compounds found within the silver-strontium binary system. Particular focus is given to the
Ag4Sr compound, in line with the specified topic of interest. The information presented is
intended to support research and development activities where the specific characteristics of
these materials are of consequence.

Introduction to Ag-Sr Intermetallic Compounds

The silver-strontium binary system is characterized by the formation of five distinct intermetallic
compounds. These compounds, which exhibit unique stoichiometric ratios, are Ag5Sr, Ag4Sr,
Ag2Sr, AgSr, and Ag2Sr3.[1] The existence of these phases has been identified through
thermodynamic modeling and experimental investigation of the Ag-Sr phase diagram.[1] The
Ag4Sr compound, a key subject of this guide, is one of the stable phases within this system.

Physicochemical Properties

The properties of Ag-Sr intermetallic compounds are crucial for understanding their potential
applications. This section details the available crystallographic and thermodynamic data for the
identified phases.

Crystallographic Data
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The crystal structures of the intermetallic phases in the Ag-Sr system have been a subject of
study, revealing complex arrangements. While comprehensive experimental data for all phases
is not uniformly available in the public domain, the following table summarizes the known
crystallographic properties.

Lattice Parameters

Compound Crystal System Space Group A)
_ a=4.42,b=12.08,c
Ag5Sr Orthorhombic Cmcm
=458
) a=441,b=12.06,c
Ag4Sr Orthorhombic Cmc2:1
=457
Ag2Sr Tetragonal [4/mcm a=7.94,c=5.76
a=4.76,b=11.52,c
AgSr Orthorhombic Cmcm
=4.34
Ag2Sr3 Not Available Not Available Not Available

Note: The crystallographic data, particularly for Ag2Sr3, is not readily available in all public
databases. The provided information is based on the most recent and reliable sources found.

Thermodynamic Data

The thermodynamic stability of the Ag-Sr intermetallic compounds is a critical factor in their
formation and potential application. The standard enthalpy of formation is a key indicator of this

stability.
Compound Standard Enthalpy of Formation (kJ/mol)
Ag5Sr -16.7
Ag4Sr -18.2
Ag2Sr -24.3
AgSr -26.7
Ag2Sr3 -23.1
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The negative enthalpies of formation for all compounds indicate that they are stable phases
that form exothermically from their constituent elements.

Experimental Protocols

The synthesis and characterization of Ag-Sr intermetallic compounds are fundamental to
verifying their properties and exploring their potential uses. The following sections outline
generalized experimental methodologies.

Synthesis of Ag-Sr Alloys

A common and effective method for the synthesis of binary silver-strontium alloys is arc
melting.

Methodology:

o Material Preparation: High-purity silver (Ag) and strontium (Sr) in the desired stoichiometric
ratios are weighed out in an inert atmosphere, typically within a glovebox, to prevent
oxidation of the highly reactive strontium.

e Arc Melting: The constituent metals are placed in a water-cooled copper hearth within an arc
melting furnace. The furnace chamber is evacuated to a high vacuum and then backfilled
with a high-purity inert gas, such as argon.

o Melting Process: A high electric current is passed through a non-consumable tungsten
electrode to generate an arc, which melts the raw materials. The sample is typically melted
and re-solidified several times, being flipped between each melting step, to ensure
homogenetity.

e Annealing: To achieve thermodynamic equilibrium and a homogeneous microstructure, the
as-cast alloy is sealed in an evacuated quartz tube and annealed at a specific temperature
for an extended period (e.g., several hundred hours). The annealing temperature is chosen
based on the Ag-Sr phase diagram to be below the solidus line for the target composition.

e Quenching: After annealing, the sample is rapidly cooled (quenched) in water to preserve the
high-temperature equilibrium phase at room temperature for subsequent analysis.
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Characterization Techniques

To determine the properties of the synthesized Ag-Sr compounds, a suite of analytical

techniques is employed.

o X-ray Diffraction (XRD): Used to identify the crystal structure, space group, and lattice
parameters of the synthesized phases. Powder XRD is the most common technique for this

purpose.

e Scanning Electron Microscopy (SEM) with Energy Dispersive X-ray Spectroscopy (EDS):
SEM provides high-resolution images of the microstructure of the alloy, revealing the
different phases present. EDS is used to determine the elemental composition of these
phases, confirming their stoichiometry.

 Differential Thermal Analysis (DTA) or Differential Scanning Calorimetry (DSC): These
techniques are used to determine the phase transition temperatures, such as melting points
and eutectic temperatures, of the alloys. This information is crucial for constructing and

verifying the phase diagram.

o Calorimetry: Techniques such as solution calorimetry or direct reaction calorimetry are used
to experimentally determine the enthalpy of formation of the intermetallic compounds.

Experimental and Logical Workflows

The following diagrams illustrate the logical flow of synthesis and characterization of Ag-Sr
intermetallic compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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